Cas no 1935985-86-6 (3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal)

• Product Name: 3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal
• CAS No: 1935985-86-6
• MF: C₁₀H₁₆F₂O
• MW: 190.230250358582
• CID: 5747944
• PubChem ID: 131025283
• Update Time: 2025-11-01

3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 1935985-86-6
• EN300-1622818
• 3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal

• Inchi： 1S/C10H16F2O/c1-9(2,7-13)5-8-3-4-10(11,12)6-8/h7-8H,3-6H2,1-2H3
• InChI Key： KUKJXEVXMSHRJG-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC(C=O)(C)C)C1)F

Computed Properties

• Exact Mass: 190.11692145g/mol
• Monoisotopic Mass: 190.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal

3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal: A Comprehensive Overview

3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal (CAS No. 1935985-86-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluorocyclopentyl moiety and a dimethylpropanal functional group. These features contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The difluorocyclopentyl group is particularly noteworthy due to its ability to modulate the physicochemical properties of molecules. Fluorine atoms are known for their strong electron-withdrawing effects, which can influence the reactivity and stability of the compound. This makes 3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal an attractive candidate for various chemical transformations and biological studies.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. The presence of fluorine atoms can significantly enhance the metabolic stability and bioavailability of drug candidates, making them more effective in treating various diseases. Research has shown that compounds containing difluorocyclopentyl moieties exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts.

3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal has been studied for its potential as an intermediate in the synthesis of novel pharmaceuticals. One notable application is in the development of central nervous system (CNS) drugs. The unique structure of this compound allows it to interact with specific receptors and enzymes, potentially leading to the discovery of new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, 3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal has also been explored for its use in agrochemicals. Fluorinated compounds are known for their ability to enhance the efficacy and selectivity of pesticides and herbicides. Studies have shown that compounds with similar structures can provide improved control over pests and weeds while minimizing environmental impact.

The synthesis of 3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal involves several well-established organic reactions. One common approach is the reaction of a suitable difluorocyclopentyl derivative with a dimethylpropanal precursor. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal is not classified as a hazardous material or controlled substance, proper precautions should be taken during its synthesis and use. Standard laboratory safety protocols should be followed to ensure the well-being of researchers and the integrity of experimental results.

The future prospects for 3-(3,3-Difluorocyclopentyl)-2,2-dimethylpropanal are promising. Ongoing research continues to explore its potential applications in various fields, from pharmaceuticals to agrochemicals. As new synthetic methods and biological assays are developed, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.